![molecular formula C25H24N2O3S B2803853 N-benzyl-6-ethyl-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine CAS No. 1251673-31-0](/img/structure/B2803853.png)
N-benzyl-6-ethyl-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-6-ethyl-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine is a chemical compound that belongs to the class of quinoline derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.
Scientific Research Applications
Antibacterial Activity
Research has demonstrated the potential of quinoxaline derivatives in antibacterial applications. A study by Alavi et al. (2017) showed that novel quinoxaline sulfonamides exhibit antibacterial activities against Staphylococcus spp. and Escherichia coli bacteria. This highlights the role of quinoxaline derivatives in combating bacterial infections (Alavi, Mosslemin, Mohebat, & Massah, 2017).
Diuretic Activity
Husain et al. (2016) investigated new benzothiazole sulfonamides containing quinoxaline ring system and found one compound with significant in vivo diuretic activity. This suggests potential use in conditions requiring diuresis (Husain, Madhesia, Rashid, Ahmad, & Khan, 2016).
Antimicrobial Agents
Mohsen et al. (2014) synthesized new quinoxaline derivatives with amide moiety and evaluated their antimicrobial activity, finding significant effects against certain strains of Candida. This research points to the usefulness of these compounds in antimicrobial therapies (Mohsen, Yurttaş, Acar, Özkay, Kaplacikli, Karaca Gençer, & Cantürk, 2014).
Enzymatic Enhancement
Abass (2007) explored the synthesis of angular tetracyclic compounds with potential as enzymatic enhancers. This research provides insight into the therapeutic potential of quinoxaline derivatives in enzymatic processes (Abass, 2007).
Anticancer Agents
Sirisoma et al. (2010) discovered N-methyl-4-(4-methoxyanilino)quinazolines as potent apoptosis inducers and studied the structure-activity relationship of the quinazoline ring, suggesting the potential of such compounds in cancer treatment (Sirisoma, Pervin, Zhang, Jiang, Willardsen, Anderson, Mather, Pleiman, Kasibhatla, Tseng, Drewe, & Cai, 2010).
PI3K Inhibitors
Shao et al. (2014) synthesized compounds acting as PI3K inhibitors and anticancer agents, indicating the role of quinoxaline derivatives in cancer therapy (Shao, Wang, Chen, Wang, Li, Li, Li, Yang, Mei, & Zhang, 2014).
properties
IUPAC Name |
N-benzyl-6-ethyl-3-(4-methoxyphenyl)sulfonylquinolin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O3S/c1-3-18-9-14-23-22(15-18)25(27-16-19-7-5-4-6-8-19)24(17-26-23)31(28,29)21-12-10-20(30-2)11-13-21/h4-15,17H,3,16H2,1-2H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGHJPBLBZNTYEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=C(C=C3)OC)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-6-ethyl-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.